Cas no 2229145-17-7 (tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate)
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
- 2229145-17-7
- tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
- EN300-1901547
-
- Inchi: 1S/C14H23N3O3S/c1-13(2,3)20-12(19)16-14(4,9-18)11-15-7-10(21-11)8-17(5)6/h7,9H,8H2,1-6H3,(H,16,19)
- InChI Key: AHBLTEWJQQDCGN-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1C(C=O)(C)NC(=O)OC(C)(C)C)CN(C)C
Computed Properties
- Exact Mass: 313.14601278g/mol
- Monoisotopic Mass: 313.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 99.8Ų
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901547-0.05g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 0.05g |
$1836.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-0.1g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 0.1g |
$1923.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-0.25g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 0.25g |
$2011.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-0.5g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 0.5g |
$2098.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-1.0g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 1g |
$2186.0 | 2023-06-03 | ||
| Enamine | EN300-1901547-2.5g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 2.5g |
$4286.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-5.0g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 5g |
$6339.0 | 2023-06-03 | ||
| Enamine | EN300-1901547-10.0g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 10g |
$9400.0 | 2023-06-03 | ||
| Enamine | EN300-1901547-1g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 1g |
$2186.0 | 2023-09-18 | ||
| Enamine | EN300-1901547-5g |
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate |
2229145-17-7 | 5g |
$6339.0 | 2023-09-18 |
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate (CAS No. 2229145-17-7): A Comprehensive Overview
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate (CAS No. 2229145-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential clinical applications of this compound.
The chemical structure of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate is notable for its incorporation of a thiazole ring and a tert-butyl carbamate group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. The tert-butyl carbamate group, on the other hand, is known for its ability to modulate the stability and reactivity of the molecule, making it an attractive candidate for drug development.
The synthesis of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has been reported in several studies. One common approach involves the reaction of 5-(dimethylamino)methylthiazole with an appropriate amine and tert-butyl isocyanate. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable methods, which are crucial for large-scale production in pharmaceutical settings.
In terms of biological properties, tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.
The pharmacological profile of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has shown selective cytotoxicity towards cancer cells while sparing normal cells. Animal studies have further confirmed its efficacy and safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the potential of this compound as a lead candidate for further drug development.
The clinical applications of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate are currently being explored through preclinical and early-stage clinical trials. Ongoing research aims to evaluate its efficacy and safety in treating various diseases, including cancer and inflammatory disorders. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects and a favorable safety profile.
In conclusion, tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-y l)carbamate (CAS No. 2229145-17-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential biological activities and favorable pharmacological profile, makes it an attractive target for further development. As research continues to advance, this compound may pave the way for new therapeutic options for various diseases.
2229145-17-7 (tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)